Cas no 1240572-63-7 (3,5-Dibromo-1-[(3-methylphenyl)methyl]-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-[(3-methylphenyl)methyl]-1H-1,2,4-triazole
• CAS No: 1240572-63-7
• MF: C₁₀H₉Br₂N₃
• MW: 331.006560087204
• MDL: MFCD16811180
• CID: 4690367
• Update Time: 2023-08-15

3,5-Dibromo-1-[(3-methylphenyl)methyl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-[(3-methylphenyl)methyl]-1H-1,2,4-triazole
• CC1=CC=CC(CN2N=C(Br)N=C2Br)=C1
• 3,5-Dibromo-1-(3-methylbenzyl)-1H-1,2,4-triazole

• MDL： MFCD16811180
• Inchi： 1S/C10H9Br2N3/c1-7-3-2-4-8(5-7)6-15-10(12)13-9(11)14-15/h2-5H,6H2,1H3
• InChI Key： AKRAIFZMUQJOAB-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC1C=CC=C(C)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 30.7